N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-4-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H12N2O6/c1-24-10-6-7-13(14(8-10)19(22)23)18-17(21)12-9-25-15-5-3-2-4-11(15)16(12)20/h2-9H,1H3,(H,18,21)
• InChI Key: SSIKHJAIXIWTTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=COC3=CC=CC=C3C2=O)[N+](=O)[O-]
• Molecular Formula: C17H12N2O6
• Molecular Weight: 340.29 g/mol
• CAS No.: 477555-38-7

Description

N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H12N2O6 and its molecular weight is 340.291. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization of Chromene Derivatives

4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives, including N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide, have been studied for their crystal structures, revealing significant details about their molecular conformations. These compounds generally exhibit an anti-rotamer conformation about the C-N bond, with the amide O atom being either trans- or cis-related to the O atom of the pyran ring. Such insights are crucial for understanding the chemical behavior and potential applications of these compounds in various scientific domains (Reis et al., 2013).

Chemical Synthesis and Characterization

Efforts in the synthesis and characterization of chromene derivatives, including the compound of interest, have been documented. These studies provide valuable information regarding the synthesis methods, molecular structures, and spectral data of these compounds. This information is fundamental for further application of these compounds in scientific research, especially in the fields of material science and pharmacology (Reis et al., 2014).

Antibacterial Activity

Research has indicated that certain derivatives of 4-hydroxy-chromen-2-one, structurally similar to this compound, exhibit significant antibacterial properties. These findings suggest potential applications in developing new antibacterial agents, contributing to the field of medical research and drug development (Behrami & Dobroshi, 2019).

Spectroscopic Properties and Sensor Applications

Coumarin derivatives, including nitro-3-carboxamide coumarin derivatives, have been proposed as novel fluorescent chemosensors. These compounds exhibit selectivity towards certain metal ions, indicating potential applications in chemical sensing and environmental monitoring (Bekhradnia et al., 2016).